Cas no 1995933-40-8 (4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
- EN300-1075137
- 1995933-40-8
- 4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
-
- Inchi: 1S/C12H19N3O/c1-16-12(5-2-3-6-12)11-10-9(4-7-13-11)14-8-15-10/h8,11,13H,2-7H2,1H3,(H,14,15)
- InChI Key: KDGRMFKIBWFARD-UHFFFAOYSA-N
- SMILES: O(C)C1(CCCC1)C1C2=C(CCN1)NC=N2
Computed Properties
- Exact Mass: 221.152812238g/mol
- Monoisotopic Mass: 221.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 49.9Ų
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1075137-0.05g |
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1995933-40-8 | 95% | 0.05g |
$1008.0 | 2023-10-28 | |
| Enamine | EN300-1075137-0.1g |
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1995933-40-8 | 95% | 0.1g |
$1056.0 | 2023-10-28 | |
| Enamine | EN300-1075137-0.25g |
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1995933-40-8 | 95% | 0.25g |
$1104.0 | 2023-10-28 | |
| Enamine | EN300-1075137-0.5g |
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1995933-40-8 | 95% | 0.5g |
$1152.0 | 2023-10-28 | |
| Enamine | EN300-1075137-1.0g |
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1995933-40-8 | 1g |
$1442.0 | 2023-05-24 | ||
| Enamine | EN300-1075137-2.5g |
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1995933-40-8 | 95% | 2.5g |
$2351.0 | 2023-10-28 | |
| Enamine | EN300-1075137-5.0g |
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1995933-40-8 | 5g |
$4184.0 | 2023-05-24 | ||
| Enamine | EN300-1075137-10.0g |
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1995933-40-8 | 10g |
$6205.0 | 2023-05-24 | ||
| Enamine | EN300-1075137-1g |
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1995933-40-8 | 95% | 1g |
$1200.0 | 2023-10-28 | |
| Enamine | EN300-1075137-5g |
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1995933-40-8 | 95% | 5g |
$3479.0 | 2023-10-28 |
4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
Exploring the Potential of 4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 1995933-40-8) in Modern Research
The compound 4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 1995933-40-8) is a fascinating molecule in the field of medicinal chemistry and drug discovery. With its unique structural features, this compound has garnered significant attention for its potential applications in various therapeutic areas. Researchers are particularly interested in its imidazo[4,5-c]pyridine core, which is known for its versatility in pharmaceutical development.
One of the key reasons why 4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine stands out is its potential role in targeting specific biological pathways. The methoxycyclopentyl moiety adds a layer of complexity that could enhance binding affinity and selectivity. This makes it a promising candidate for further exploration in drug design, especially in areas like oncology and neurology, where precise targeting is crucial.
In recent years, the demand for novel heterocyclic compounds like 4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine has surged, driven by the need for more effective and safer therapeutics. The imidazo[4,5-c]pyridine scaffold, in particular, has been linked to a range of bioactive properties, including anti-inflammatory and antimicrobial effects. This has led to increased interest in optimizing derivatives such as CAS No. 1995933-40-8 for clinical applications.
The synthesis of 4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine involves sophisticated organic chemistry techniques, often requiring multi-step reactions to achieve high purity and yield. Researchers are continually refining these methods to improve scalability and cost-efficiency, making it more accessible for large-scale studies. The compound’s stability under various conditions also adds to its appeal for long-term research projects.
Another area where 4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine shows promise is in the development of small-molecule inhibitors. Its structural flexibility allows for modifications that can fine-tune its interaction with specific enzymes or receptors. This adaptability is particularly valuable in the era of personalized medicine, where tailored treatments are becoming increasingly important.
From a market perspective, the growing interest in imidazo[4,5-c]pyridine derivatives like CAS No. 1995933-40-8 reflects broader trends in the pharmaceutical industry. Companies are investing heavily in R&D to identify next-generation compounds that can address unmet medical needs. The unique properties of 4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine position it as a potential frontrunner in this competitive landscape.
In conclusion, 4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 1995933-40-8) represents a compelling area of study for researchers and industry professionals alike. Its versatile structure, combined with its potential therapeutic applications, makes it a molecule worth watching in the coming years. As scientific advancements continue to unfold, this compound could play a pivotal role in shaping the future of drug discovery and development.
1995933-40-8 (4-(1-methoxycyclopentyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)